To improve the prediction accuracy of the crystal plasticity model, a procedure that adjusts the crystal orientation was proposed. This procedure optimizes crystal orientations such that the predicted R-values for the rolling, diagonal, and transverse directions coincide with the experimental results. The crystal plasticity simulation with the experimental/original texture predicted the experimental trend of R-value variation. However, the predictions deviated slightly from the experimental results. After adjusting the crystal orientations, the predicted R-values agreed well with the experimental results. In contrast, the texture adjustment slightly altered the flow stress anisotropy under uniaxial tension. Furthermore, the texture adjustment had little effect on the strain path and flow stress under biaxial stress states. Thus, texture adjustment improved the R-value prediction, and its influence on other properties was marginal. Subsequently, the deep drawing of the cylindrical cup was simulated using the crystal plasticity finite element method. The crystal plasticity model with the adjusted texture predicted the height and thickness of the cup better than the experimental texture. The R-value is an essential parameter that governs the cup height. Hence, texture adjustment based on the R-value improves the reliability of deep drawing simulations. The present study demonstrated the performance of the proposed texture adjustment procedure on the predictions of plastic anisotropy and sheet metal forming simulations.

The isothermal high temperature pneumoforming process to form tubes at constant elevated temperatures by means of internal pressure is investigated. Two materials, a ferritic (X2CrTiNb18) and a martensitic stainless steel (X12Cr13) are used for the investigations. The required material characterization is performed at the temperature and strain rate of the actual process. A new method for quantifying thermal softening via the time-dependent decrease in static yield stress is presented. At a temperature of 1000 °C, the static yield stress decreases by 50% within 100 s for both materials. The numerical models are validated on the basis of the formed geometry and used to study the influence of maximum internal pressure, axial feed, holding time under load and die edge length on the final part geometry. It was observed, that with higher internal pressures and longer holding times smaller corner radii are formed for both materials. In contrast, a superimposed axial feed as well as the effective friction coefficient have a negligible influence on the formed geometry. With an increasing die edge length, smaller radii are formed with the ferritic stainless steel numerically and experimentally. By contrast, for the martensitic stainless steel, larger radii are observed numerically. Experimentally, the limited formability of these tubes weld seam becomes apparent. Based on the findings, process windows depending on the process parameters internal pressure and die edge length were derived. Numerically, forming limit curves of tubular semi-finished products under comparable conditions serve as a failure criterion. Good agreement with experiments was observed.

Recently, researchers have shown interest in developing integrated severe plastic deformation (SPD) processes to produce ultra-fine grained (UFG) metal in a single pass. This article proposes a new integrated severe plastic technique named Multi-angular twist channel extrusion (MATE). The method was devised to impose a large strain in a single pass with better strain homogeneity and lower punch load. The effects of MATE die geometries on the effective strain, strain inhomogeneity, and punch load were analyzed by performing finite element analysis (FEA) to understand the mechanism of the process. The developed artificial neural network (ANN) model was used to optimize the die geometries by genetic algorithm (GA) to attain the desired output characteristics. The twist slope angle (β) = 43°, channel angle (Ø) = 108°, and outer corner angle (ψ) = 50° were determined as the optimum die geometries. With the optimized MATE die, an average effective strain of 2.703 was achieved with good strain homogeneity. Based on the simulation results MATE die was fabricated with the optimum die geometries and experiments were conducted using pure copper. The experimental studies reveal that the ultimate tensile strength and hardness of pure copper was increased by 65.6% and 102%, respectively. The electron back scatter diffraction (EBSD) analysis reveals that the average grain size was 3.1 µm in the extruded copper. The simulated and experimental results corroborate the EBSD findings.

Additive Manufacturing (AM) has become a relatively common material forming technology these days, just like conventional processes (such as casting or forging). It makes it possible to produce components with complex geometries, often unachievable with conventional manufacturing processes. In order to be able to choose the most suitable AM process (among all the existing ones) for a targeted application, this study aims to compare the physical and mechanical properties of pure copper parts manufactured with four different metallic AM processes: Laser-Powder Bed Fusion using infrared (1) or green (2) laser beams, Electron Beam Melting (3) and Metal Fused Deposition Modelling (4). It has been demonstrated that the parts fabricated with the processes involving a full melting of the material present better properties from all points of view (mechanical, electrical, and thermal properties). In addition, it has been shown that even if pure copper is a challenging material in AM due to its high reflectivity under infrared laser and high thermal conductivity, it is possible to manufacture quasi-dense parts (> 99%) with mechanical, electrical, and thermal properties comparable to those of pure copper produced by conventional processes.

A novel circle-to-rectangle roll forming finite element model of thick-walled rectangular tubes was proposed in this paper. Circle-to-rectangle roll forming is usually used to manufacture thick-walled rectangular tubes. For thick-walled rectangular tubes with small rounded corners (the ratio of outer rounded corner radius to thickness less than 1.5), due to the limitation of measurements of rounded corner stresses, finite element model of the manufacturing process are alternative approaches for predictions of both von Mises stress and equivalent plastic strain in circle-to-rectangle roll forming. In this paper, the finite element model was built based on elastic–plastic finite element method. The simulation results of roll forming were compared with the experimental results to verify the accuracy of the finite element model. Von Mises stress and equivalent plastic strain at the rounded corners were analyzed, the possible crack position of thick-walled rectangular tubes during circle-to-rectangle process was predicted. In addition, the influence of three forming parameters (feeding speed, friction factor, rolling space) for the rounded corners were discussed by the equivalent plastic strain of the inner and outer surfaces. The finite element model of circle-to-rectangle roll forming could provide manufacture guide while manufacturing the rectangular tubes with small rounded corner.

Temperature and strain rate related dynamic recrystallization (DRX) and its inherited effects on ductile fracture have become an urgent issue which impede accurate prediction of fracture strain and restrict formability for 7075 aluminum alloy in hot deformation process. In order to precisely elaborate the ductile fracture behavior of 7075 aluminum alloy during hot forming process and accurately predict the initiation of ductile fracture, an extended ductile fracture criterion (DFC) at elevated temperature was established considering DRX effects and various stress states. The relationship between fracture strain and Z parameter is revealed in DRX and DRX-free region, respectively. It is noted that fracture strain decreases with the increasing Z parameter in DRX region, while Z parameter has little effect on the fracture behavior in DRX-free region. Consequently, the Z parameter embedded DRX model is introduced into the modified Mohr–Coulomb (MMC) DFC under distinct stress states at elevated temperatures for 7075 aluminum alloy. Based on the Abaqus/Explicit platform, the proposed ductile fracture model is implemented in finite element simulation via VUMAT. Hot forming of T-shaped parts is carried out, and the predicted fracture scenarios including damage evolution, volume fraction of DRX are validated by experimental results.

The use of hemp fibers for the manufacturing of reinforcements for composite materials is not well common, despite a growing interest of natural fibers in this field of application. In addition to the choice of the type of fiber used, the choice of the type of reinforcement plays an important role in the final properties of the composite material. Unidirectional or woven fabrics are widely used as reinforcement to achieve advanced properties at the scale of composite, depending on the specifications of the final material. In this study, a quasi-unidirectional fabric and two woven fabrics (one balanced and one unbalanced in terms of fiber content) are studied to compare their properties at different levels: mechanical and preforming properties of the reinforcements in dry state and mechanical properties of composite materials reinforced by these fabrics. The objective is to highlight the advantages and drawbacks of both types of reinforcements (woven fabrics and quasi-unidirectional fabrics) in order to be able to select the most suitable reinforcement according to the specifications of the final composite part. As a result, the quasi-unidirectional reinforcement showed enhanced properties both at fabric and composite scale. These structures based on hemp fibers present promising properties that concur structures made of flax and already available on the market.

A material testing apparatus for measuring the biaxial deformation behavior of a polymer tube is developed to quantitatively evaluate the deformation behavior of polymeric materials. The testing apparatus can apply axial force and internal pressure to a tubular specimen. A noncontact strain measurement system, where the biaxial strain components and the radius of curvature in the axial direction of the specimen are continuously measured to control the stress path applied to the specimen, is also developed. Thermoplastic elastomer tubes with an outer diameter of 15 mm and a thickness of 2 mm are used as test samples. The samples are subjected to linear stress paths with stress ratios of \({\sigma }_{\phi }: {\sigma }_{\theta }=1:0, 4:1, 2:1, 4:3, 1:1, 3:4, 1:2, 1:4\), and 0:1, where \({\sigma }_{\phi }\) and \({\sigma }_{\theta }\) are the axial and circumferential stress components, respectively, applied to the center of the bulging specimen. Biaxial stress–strain curves are measured for each linear stress path at a nearly constant logarithmic strain rate of 1 × 10–3 s−1. The contours of equal plastic work plotted in the \({\sigma }_{\phi }-{\sigma }_{\theta }\) stress space show significant anisotropy of the test material. A material model for accurately reproducing both the work-hardening behavior and deformation behavior of the test samples is proposed.

This article investigates the relevance, for material parameter identification, of substituting a set of 3 experiments (uniaxial tension, monotonous shear and reverse shear tests) by a test performed by a Computer Numerical Control (CNC) machine, where a spherical tool replacing the cutting tool performs a simple path on a fixed square sheet. This tool path is defined by one indent, one go linear path, one further indent and one return linear path. This so called line test is a simple version of Single Point Incremental Forming (SPIF) process where the depth of the produced part is however usually smaller. Completed by a uniaxial tensile test, this line test allows identifying the parameters of both kinematic and isotropic hardening models. This CNC test provides an easy alternative to tensile-compression test or reverse shear test. It generates non uniform cyclic loadings in sheets which are necessary to accurately identify kinematic hardening laws. This identification method of isotropic and kinematic hardening is applied on a brass CuZn37 sheet of 1 mm thick. It uses only the experimental measured force during the line test and a classical tensile test. The Levenberg–Marquardt algorithm is used to determine the optimal hardening material set of parameters, through inverse modelling based on finite element (FE) simulations. The sensitivity of the identification method is evaluated and the approach is validated by the capacity of the identified hardening material data set to simulate an experimental reverse shear test and a second “SPIF like test” having a more complex shape.

Surrogate models, both polynomial and ANN-based (artificial neural networks), are developed to predict the rolling load in cold rolling of flat metals. An accurate but fast model was developed to serve as high-fidelity model for the training of the machine learning algorithms, allowing for large sampling sizes (up to 1000 samples) with different sampling methods, a number of eight input parameters, and various configurations of surrogate models. The ANN-based models have shown excellent predictive abilities provided that the training sampling is sufficiently large (more than 500 elements). In contrast, polynomial models converge much rapidly to their optimal accuracy (samplings of tens of elements) but their predictive ability is more limited, unless the order of the polynomials is increased. The latin hypercube sampling was more efficient than the random sampling in all cases.